Cas no 1213920-25-2 ((2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[3-(trifluoromethoxy)phenyl]propanoic acid)

• Product Name: (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[3-(trifluoromethoxy)phenyl]propanoic acid
• CAS No: 1213920-25-2
• MF: C₁₅H₁₈F₃NO₅
• MW: 349.302335262299
• CID: 2617548
• PubChem ID: 57366570
• Update Time: 2025-05-24

(2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[3-(trifluoromethoxy)phenyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[3-(trifluoromethoxy)phenyl]propanoic acid
• N-Boc-3-trifluoromethoxy-D-phenylalanine
• (2R)-2-[(TERT-BUTOXY)CARBONYLAMINO]-3-[3-(TRIFLUOROMETHOXY)PHENYL]PROPANOIC ACID
• CS-0457040
• (R)-2-((tert-butoxycarbonyl)amino)-3-(3-(trifluoromethoxy)phenyl)propanoic acid
• 1213920-25-2
• SCHEMBL9957508

• Inchi： 1S/C15H18F3NO5/c1-14(2,3)24-13(22)19-11(12(20)21)8-9-5-4-6-10(7-9)23-15(16,17)18/h4-7,11H,8H2,1-3H3,(H,19,22)(H,20,21)/t11-/m1/s1
• InChI Key： RMRFZVYLKTUKNA-LLVKDONJSA-N
• SMILES： FC(OC1=CC=CC(=C1)C[C@H](C(=O)O)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 349.11370716g/mol
• Monoisotopic Mass: 349.11370716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 84.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[3-(trifluoromethoxy)phenyl]propanoic acid

(2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[3-(trifluoromethoxy)phenyl]propanoic acid

(2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[3-(trifluoromethoxy)phenyl]propanoic acid is a complex organic compound with the CAS number 1213920-25-2. This compound belongs to the class of amino acids, specifically a substituted propanoic acid derivative. Its structure features a chiral center at the second carbon atom, which is characteristic of many biologically active compounds. The presence of the (R)-configuration indicates that this compound has a specific stereochemistry, which is crucial for its biological activity and pharmacological properties.

The compound's structure can be broken down into three main parts: the amino group, the trifluoromethoxy-substituted phenyl group, and the propanoic acid backbone. The amino group is attached to a tert-butyl oxycarbonyl (Boc) protecting group, which is commonly used in peptide synthesis to prevent unwanted side reactions. The phenyl ring is substituted with a trifluoromethoxy group at the para position, which introduces electron-withdrawing effects and enhances the compound's stability and bioavailability.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutics targeting various diseases. The trifluoromethoxy group is known to improve pharmacokinetic properties such as solubility and metabolic stability, making this compound an attractive candidate for further research. Additionally, the chiral center at the second carbon atom allows for enantioselective synthesis, which is essential for producing pure enantiomers with desired biological activities.

One of the most promising applications of this compound lies in its potential as a building block for peptide-based drugs. The Boc protecting group can be easily removed under acidic conditions, enabling straightforward incorporation into peptide chains. This feature makes it a valuable intermediate in organic synthesis, particularly in the field of medicinal chemistry.

Furthermore, recent advancements in asymmetric synthesis have made it possible to produce this compound with high enantiomeric excess (ee). This has significant implications for its use in chiral resolution and enantioselective catalysis. The ability to control stereochemistry during synthesis is critical for developing drugs with optimal efficacy and minimal side effects.

In terms of biological activity, this compound has shown potential as an inhibitor of certain enzymes involved in disease pathways. For example, studies have demonstrated its ability to modulate the activity of kinases and proteases, which are key targets in cancer therapy and inflammatory diseases. The trifluoromethoxy group contributes to its selectivity by enhancing binding affinity to specific receptor sites.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and biocatalysis. Key steps include the formation of the Boc-amino group via amide bond formation and the introduction of the trifluoromethoxy phenyl group through Suzuki-Miyaura coupling reactions. These methods are highly efficient and scalable, making them suitable for large-scale production.

From an environmental standpoint, researchers have also investigated the degradation pathways of this compound under various conditions. Understanding its environmental fate is crucial for assessing its safety and sustainability as a pharmaceutical agent. Studies have shown that it undergoes hydrolytic cleavage under acidic or basic conditions, leading to biodegradable byproducts.

In conclusion, (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[3-(trifluoromethoxy)phenyl]propanoic acid represents a versatile building block with significant potential in drug discovery and development. Its unique structure, combined with advanced synthetic methodologies and promising biological properties, positions it as a valuable asset in modern medicinal chemistry.